N-(3-cyanophenyl)-2-ethylhexanamide

• IUPAC Name: N-(3-cyanophenyl)-2-ethylhexanamide
• InChI: InChI=1S/C15H20N2O/c1-3-5-8-13(4-2)15(18)17-14-9-6-7-12(10-14)11-16/h6-7,9-10,13H,3-5,8H2,1-2H3,(H,17,18)
• InChI Key: RDIJXYJYNAHQII-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)C(=O)NC1=CC=CC(=C1)C#N
• Molecular Formula: C15H20N2O
• Molecular Weight: 244.33 g/mol

Description

N-(3-cyanophenyl)-2-ethylhexanamide, also known as NEH, is a synthetic compound that belongs to the cathinone family. It is a designer drug that has gained popularity in recent years due to its stimulating effects. NEH is a psychoactive substance that is commonly used for recreational purposes. However, it has also been the subject of scientific research due to its potential therapeutic benefits. In

Mechanism of Action

N-(3-cyanophenyl)-2-ethylhexanamide acts as a dopamine and norepinephrine reuptake inhibitor, which increases the levels of these neurotransmitters in the brain. This leads to increased stimulation and euphoria. N-(3-cyanophenyl)-2-ethylhexanamide also acts as a serotonin reuptake inhibitor, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
N-(3-cyanophenyl)-2-ethylhexanamide has been shown to increase heart rate, blood pressure, and body temperature in animal models. It has also been shown to increase locomotor activity and induce hyperactivity. N-(3-cyanophenyl)-2-ethylhexanamide has been shown to increase dopamine and norepinephrine levels in the brain, which may contribute to its stimulating effects. However, the long-term effects of N-(3-cyanophenyl)-2-ethylhexanamide on the brain and body are not well understood.

Advantages and Limitations for Lab Experiments

N-(3-cyanophenyl)-2-ethylhexanamide has several advantages for lab experiments. It is easy to synthesize and has a high purity. It is also relatively stable and has a long shelf life. However, N-(3-cyanophenyl)-2-ethylhexanamide has several limitations. It is a psychoactive substance that requires special handling and storage. It is also difficult to obtain due to its status as a designer drug.

Future Directions

There are several future directions for N-(3-cyanophenyl)-2-ethylhexanamide research. One area of interest is its potential use in the treatment of obesity and diabetes. N-(3-cyanophenyl)-2-ethylhexanamide has been shown to have anti-obesity effects in animal models, and further research is needed to determine its effectiveness in humans. Another area of interest is its potential use in the treatment of depression and anxiety. N-(3-cyanophenyl)-2-ethylhexanamide has been shown to have anxiolytic and antidepressant effects in animal models, and further research is needed to determine its effectiveness in humans. Finally, further research is needed to determine the long-term effects of N-(3-cyanophenyl)-2-ethylhexanamide on the brain and body.

Synthesis Methods

N-(3-cyanophenyl)-2-ethylhexanamide is synthesized by combining 3-cyanophenylacetic acid with 2-ethylhexanoyl chloride in the presence of a base. The reaction proceeds through an acid chloride intermediate, which is then reacted with ammonia to form the amide. The final product is purified through recrystallization.

Scientific Research Applications

N-(3-cyanophenyl)-2-ethylhexanamide has been the subject of scientific research due to its potential therapeutic benefits. It has been shown to have anxiolytic, antidepressant, and analgesic effects in animal models. N-(3-cyanophenyl)-2-ethylhexanamide has also been investigated for its potential use in the treatment of obesity and diabetes.